![molecular formula C10H15BrN2 B3347821 [(3-Bromopyridin-4-yl)methyl]diethylamine CAS No. 1449008-01-8](/img/structure/B3347821.png)
[(3-Bromopyridin-4-yl)methyl]diethylamine
Overview
Description
“[(3-Bromopyridin-4-yl)methyl]diethylamine” is a chemical compound with the CAS Number: 1449008-01-8 . Its IUPAC name is N-((3-bromopyridin-4-yl)methyl)-N-ethylethanamine . The molecular weight of this compound is 243.15 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H15BrN2/c1-3-13(4-2)8-9-5-6-12-7-10(9)11/h5-7H,3-4,8H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
The compound has a molecular weight of 243.15 . It is recommended to be stored at a temperature of 2-8°C .Safety and Hazards
The compound is associated with the GHS07 pictogram . The hazard statements include H315, H319, and H335 , indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305, P351, and P338 , suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.
Properties
IUPAC Name |
N-[(3-bromopyridin-4-yl)methyl]-N-ethylethanamine | |
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InChI |
InChI=1S/C10H15BrN2/c1-3-13(4-2)8-9-5-6-12-7-10(9)11/h5-7H,3-4,8H2,1-2H3 | |
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InChI Key |
UNZSZZHUTXGVAS-UHFFFAOYSA-N | |
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Canonical SMILES |
CCN(CC)CC1=C(C=NC=C1)Br | |
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Molecular Formula |
C10H15BrN2 | |
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Molecular Weight |
243.14 g/mol | |
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Retrosynthesis Analysis
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